Cas no 7694-81-7 (1-Phthalazinecarbonitrile)

• Product Name: 1-Phthalazinecarbonitrile
• CAS No: 7694-81-7
• MF: C₉H₅N₃
• MW: 155.156100988388
• CID: 1117456
• PubChem ID: 151481
• Update Time: 2025-04-20

1-Phthalazinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Phthalazinecarbonitrile
• phthalazine-1-carbonitrile
• SCHEMBL1998195
• DTXSID60227731
• 7694-81-7
• Phthalazine carbonitrile
• AI3-27503

• Inchi： 1S/C9H5N3/c10-5-9-8-4-2-1-3-7(8)6-11-12-9/h1-4,6H
• InChI Key： ZVARSCKGTCVGPI-UHFFFAOYSA-N
• SMILES： N1C(C#N)=C2C=CC=CC2=CN=1

Computed Properties

• Exact Mass: 155.04845
• Monoisotopic Mass: 155.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• PSA: 49.57